Cas no 74701-33-0 (Benzoic acid, 4-(heptadecafluorooctyl)-)

• Product Name: Benzoic acid, 4-(heptadecafluorooctyl)-
• CAS No: 74701-33-0
• MF: C₁₅H₅F₁₇O₂
• MW: 540.171864271164
• CID: 540648
• PubChem ID: 23366369
• Update Time: 2025-04-19

Benzoic acid, 4-(heptadecafluorooctyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(heptadecafluorooctyl)-
• 4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)benzoic acid
• NS00111260
• DTXSID70633400
• AIOWABGMWFAARU-UHFFFAOYSA-N
• 4-(Heptadecafluorooctyl)benzoic acid
• 74701-33-0
• SCHEMBL8417608

• Inchi： 1S/C15H5F17O2/c16-8(17,6-3-1-5(2-4-6)7(33)34)9(18,19)10(20,21)11(22,23)12(24,25)13(26,27)14(28,29)15(30,31)32/h1-4H,(H,33,34)
• InChI Key： AIOWABGMWFAARU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C1C=CC(C(=O)O)=CC=1)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 540.00175
• Monoisotopic Mass: 540.0018082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3